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Methyl 4-amino-2,6-dimethylbenzoate (CAS No. 79909-92-5) is a substituted aromatic amine
and ester with a unique structural profile.[1][2] The presence of ortho-dimethyl groups sterically
hinders the ester and amino functionalities, a feature that can be strategically exploited in
organic synthesis to direct reactivity, influence conformational preferences of downstream
products, and enhance metabolic stability in medicinal chemistry contexts. This guide provides
a comprehensive overview of its chemical properties, a validated synthetic route, detailed
spectroscopic characterization workflow, and essential safety protocols, designed for
professionals in chemical research and drug development.

Part 1: Core Molecular Properties and Identifiers

A foundational understanding of a molecule begins with its fundamental properties. The data
presented below has been aggregated from various chemical data repositories. The steric
hindrance from the two methyl groups ortho to the ester functionality is a key structural feature
that influences both physical properties, such as crystal packing, and chemical reactivity.
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Table 1: Chemical Identifiers and Physicochemical

Properties
Property Value Source(s)
CAS Number 79909-92-5 [1][2][3]
Molecular Formula C10H13NO2 [11[2]
Molecular Weight 179.22 g/mol [1112]

methyl 4-amino-2,6-
IUPAC Name ) [2]
dimethylbenzoate

0=C(C1=C(C=C(C=C1C)N)C)

SMILES [1]
ocC
XSDROOHFZHGXIX-
INChl Key [2]
UHFFFAOYSA-N
Predicted Boiling Point 307.5 £ 37.0 °C at 760 mmHg [2][4]
Predicted Density 1.105 + 0.06 g/cm?3 [4]
Predicted pKa 271+0.10 [4]
Predicted LogP 2.25 [4]

Topological Polar Surface Area

52.32 A2 [1]
(TPSA)

Part 2: Synthesis and Purification

The most direct and high-yielding synthesis of Methyl 4-amino-2,6-dimethylbenzoate
involves the reduction of its nitro precursor. This method is favored for its efficiency and the
clean conversion, which simplifies purification.

Diagram 1: Synthetic Pathway via Nitro Reduction
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Caption: Catalytic hydrogenation of the nitro precursor.[4]

Experimental Protocol: Catalytic Hydrogenation

This protocol details the reduction of Methyl 4-nitro-2,6-dimethylbenzoate. The choice of
Palladium on Carbon (Pd/C) as a catalyst is standard for this transformation due to its high
activity and selectivity for reducing nitro groups without affecting the ester or aromatic ring.
Dichloromethane (DCM) is used as a solvent.[4]

Materials:

Methyl 4-nitro-2,6-dimethylbenzoate

e 10% Palladium on activated charcoal (Pd/C)

e Hydrogen (Hz) gas

e Dichloromethane (DCM), anhydrous

o Celite or diatomaceous earth

» Round-bottom flask

o Hydrogenation apparatus (e.g., Parr shaker or H-Cube) or a balloon setup
« Filtration apparatus

Procedure:

» Vessel Preparation: In a suitable round-bottom flask, dissolve Methyl 4-nitro-2,6-
dimethylbenzoate in anhydrous DCM to a concentration of approximately 0.1 M.
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o Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. The catalyst loading is
typically 5-10 mol% relative to the substrate. The addition should be done under an inert
atmosphere (e.g., Nitrogen or Argon) as Pd/C can be pyrophoric.

o Hydrogenation: Secure the flask to the hydrogenation apparatus. Purge the system with
hydrogen gas to replace the inert atmosphere.

o Reaction: Pressurize the vessel with hydrogen (typically 1-3 atm, or use a balloon) and begin
vigorous stirring. The reaction is typically exothermic and can be monitored by TLC (Thin
Layer Chromatography) or by observing the cessation of hydrogen uptake.

o Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the system
with an inert gas.

« Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.
Causality Note: Celite is used to prevent the fine catalyst particles from clogging the filter
paper and entering the filtrate. The pad should be rinsed with a small amount of fresh DCM
to ensure all product is collected.

 Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The
resulting crude product is often of high purity.[4] If necessary, further purification can be
achieved by recrystallization or column chromatography.

Part 3: Spectroscopic Characterization and
Structural Validation

Unambiguous structural confirmation is paramount. While specific, published spectra for this
exact compound are not readily available in public databases, a standard analytical workflow
combined with predicted data based on its functional groups provides a robust method for
validation.

Diagram 2: Workflow for Structural Validation
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Caption: A logical workflow for definitive structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the precise structure of organic molecules. The
expected chemical shifts are influenced by the electron-donating amino group and the electron-
withdrawing ester, as well as the steric effects of the methyl groups.

Table 2: Predicted *H and 3C NMR Spectral Data (in CDCIs)
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Assignment

1H Chemical Shift
(6, ppm)

13C Chemical Shift
(5, ppm)

Rationale

Ar-CH (x2)

~6.4 - 6.6 (S)

Aromatic protons
meta to the amino
roup, appearing as a
~112 - 115 g. P app g
singlet due to
symmetry. Shielded

by the NH2 group.

NH:2

~3.8-4.2 (brs)

Broad singlet,

chemical shift is
N/A _

concentration and

solvent dependent.

O-CHs

~3.8-3.9 (s)

Typical range for

methyl ester protons.

Ar-CHs (x2)

~2.2-2.3(s)

Methyl groups
~20 attached to the

aromatic ring.

Ar-C-NH:2

N/A

Quaternary carbon

attached to the
~145 - 148 ,

electron-donating

amino group.

Ar-C-COOCHs

N/A

Quaternary carbon
~128 - 132 bearing the ester

group.

Ar-C-CHs (x2)

N/A

Quaternary carbons
~135-138 bearing the methyl

groups.

C=0

N/A

Carbonyl carbon of
~168 - 170
the ester.

Critical Validation Step: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is

crucial. A key correlation would be observed between the O-CHs protons (~3.85 ppm) and the
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carbonyl carbon (~169 ppm), confirming the ester functionality.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Table 3: Expected IR Absorption Bands

Wavenumber (cm~12) Functional Group Vibration Type

] Symmetric & Asymmetric
3400 - 3500 N-H (Amine)

Stretch
2950 - 3000 C-H (Alkyl) Stretch
~1700 C=0 (Ester) Stretch
1600 - 1620 N-H (Amine) Scissoring (Bending)
1500 - 1580 C=C (Aromatic) Stretch
1200 - 1300 C-O (Ester) Stretch

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental compaosition.

e Expected Exact Mass [M+H]*: 180.1025 for C10H14aNO2*. The observation of a mass
corresponding to this formula within a narrow tolerance (e.g., <5 ppm) provides definitive
confirmation of the molecular formula.

Part 4: Applications and Synthetic Utility

While specific, large-scale applications for Methyl 4-amino-2,6-dimethylbenzoate are not
widely documented, its structure makes it a valuable intermediate for specialized synthesis.
Analogous compounds, such as Methyl 4-amino-2-methylbenzoate, are recognized as
important pharmaceutical building blocks and intermediates in fine chemical manufacturing.[6]

[7]

Potential Roles:
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o Scaffold for Drug Discovery: The primary amine serves as a key handle for derivatization
(e.g., acylation, alkylation, sulfonylation) to build more complex molecules.

o Sterically Encumbered Linker: The dimethyl substitution pattern can be used to create rigid
or conformationally restricted molecules, a common strategy in drug design to improve
binding affinity and selectivity for a biological target.

 Intermediate for Agrochemicals: Similar aminobenzoate structures are used in the synthesis
of pesticides and herbicides.[7]

Part 5: Safety and Handling

No specific Safety Data Sheet (SDS) for Methyl 4-amino-2,6-dimethylbenzoate is available in
major public databases. Therefore, a conservative approach to handling is required, assuming
hazards similar to those of related aminobenzoate esters.[3][9]

Table 4: Hazard Profile and Handling Precautions
(Inferred)
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Category

Recommendation

Rationale /| Source Analogy

GHS Pictograms (Anticipated)

Irritant (Exclamation Mark)

Analogous compounds cause

skin and serious eye irritation.

[8]1°]

Hazard Statements
(Anticipated)

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

Based on hazard classes for
similar substituted

aminobenzoates.[10]

Personal Protective Equipment
(PPE)

ANSI-approved safety goggles
or face shield.Chemical-
resistant gloves (e.g.,

nitrile).Laboratory coat.

Standard practice for handling

chemical irritants.[8]

Use only in a well-ventilated

area, preferably a chemical

To prevent inhalation and

Handling fume hood. Avoid dust ]
i skin/eye contact.[8]
formation. Wash hands
thoroughly after handling.
Store in a tightly closed Standard storage for amine-
Storage container in a cool, dry place. containing compounds to
Protect from light. prevent degradation.[1][4]
Dispose of contents/container
) to an approved waste disposal  Standard chemical waste
Disposal

plant in accordance with local,

state, and federal regulations.

disposal protocol.[8]

First Aid Measures (Recommended):

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If irritation persists, get medical advice.[8]

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[8]
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« Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a physician if
you feel unwell.[8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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